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Compound of Interest

Compound Name:
5-Methoxy-6-methyl-2,1,3-

benzoxadiazole

CAS No.: 55730-12-6

Cat. No.: B13110782

Get Quote

In the landscape of drug discovery and chemical research, scientists frequently encounter

novel compounds for which comprehensive safety data is not yet available. 5-Methoxy-6-
methyl-2,1,3-benzoxadiazole is one such entity. As of this writing, a specific Safety Data

Sheet (SDS) for this compound is not readily found in public databases. This guide is designed

for researchers, scientists, and drug development professionals to navigate this common

challenge. It provides a framework for conducting a preliminary safety and handling

assessment by leveraging data from close structural analogs.

The core principle of this guide is to build a robust, precautionary safety protocol based on

scientific inference. By analyzing the known hazards of structurally similar molecules, we can

anticipate potential risks and establish handling procedures that prioritize researcher safety.

This document will deconstruct the likely hazard profile, outline appropriate engineering

controls and personal protective equipment (PPE), and provide clear, actionable protocols for

safe handling, storage, and emergency response. Our analysis will be grounded in data from

the closest available analog, 5-Methoxy-2,1,3-benzoxadiazole (CAS 4413-48-3), which differs

only by the absence of a methyl group.
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Section 1: Compound Identification and Structural
Analysis
To perform a meaningful safety assessment, we must first understand the physicochemical

properties of our target compound and its chosen analog. The structural similarity is the

foundation of our predictive analysis.

Property
5-Methoxy-6-methyl-2,1,3-
benzoxadiazole (Target)

5-Methoxy-2,1,3-
benzoxadiazole (Analog)
[1]

Chemical Structure (Structure to be generated)
(Structure available from

PubChem)

Molecular Formula C₈H₈N₂O₂ C₇H₆N₂O₂

Molecular Weight 164.16 g/mol 150.13 g/mol

CAS Number 10199-76-5 4413-48-3

The addition of a single methyl group is unlikely to fundamentally alter the core toxicological

properties of the benzoxadiazole scaffold, although it may slightly influence properties like

lipophilicity. Therefore, using the analog's safety data provides a conservative and scientifically

sound starting point.

Section 2: Predictive Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a universal framework for hazard communication. Based on aggregated data from notifications

to the ECHA C&L Inventory for our analog, 5-Methoxy-2,1,3-benzoxadiazole, a primary hazard

has been identified.[1]

Anticipated GHS Classification:

Hazard Class: Acute Toxicity, Oral (Category 4)[1]
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Signal Word: Warning[1]

Hazard Statement: H302: Harmful if swallowed[1]

It is crucial to note that for many novel research chemicals, the toxicological properties have

not been fully investigated.[2][3] Therefore, the absence of other hazard classifications does

not guarantee the absence of other risks. The compound may be an irritant to the skin, eyes,

and respiratory tract.[2]

GHS Profile for Analogs

GHS07 | {Exclamation Mark}
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Caption: Predicted GHS Hazard Profile based on analog data.

Section 3: Safe Handling: Engineering Controls and
Personal Protective Equipment (PPE)
Given the unknown and potentially hazardous nature of this compound, a stringent, multi-

layered approach to exposure prevention is mandatory. The following protocols are based on

standard best practices for handling novel chemical agents in a research setting.

Engineering Controls: The First Line of Defense
The primary engineering control is to minimize the escape of the chemical into the laboratory

environment.

Chemical Fume Hood: All weighing, handling, and manipulation of 5-Methoxy-6-methyl-
2,1,3-benzoxadiazole as a solid powder or in a solution must be performed inside a certified

chemical fume hood.[2] This is critical to prevent inhalation of dust or vapors.
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Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[2]

Safety Stations: A safety shower and eyewash station must be readily available and tested

regularly.[2]

Personal Protective Equipment (PPE): Essential Barrier
Protection
PPE is not a substitute for robust engineering controls but is a critical final barrier to exposure.

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA 29 CFR

1910.133 or European Standard EN166 regulations.[3] A face shield should be considered if

there is a significant splash hazard.

Skin Protection:

Gloves: Wear chemical-resistant gloves, such as nitrile gloves. Inspect them before each

use and replace them immediately if contaminated or damaged.

Lab Coat: A full-sleeved lab coat must be worn at all times.

Protective Clothing: For larger quantities or tasks with a higher risk of spillage, additional

protective clothing and chemical-resistant boots may be necessary.[2]

Respiratory Protection: If work must be performed outside of a fume hood (a practice that

should be strongly discouraged and subject to a risk assessment), a NIOSH-approved

respirator with an appropriate particulate filter should be used.[4]
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Caption: Standard workflow for donning PPE before handling the compound.

Section 4: Emergency Procedures and First-Aid
Measures
Rapid and correct response to an exposure or spill is critical. All personnel must be familiar with

these procedures before beginning work.

First-Aid Protocols
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The following is a synthesized protocol based on standard practice for chemical exposure.[2][4]

[5]

Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

clean, running water for at least 15 minutes,

holding the eyelids open.[2] Remove contact

lenses if present and easy to do.[2] Seek

immediate medical attention.

Skin Contact

After contact with skin, immediately remove all

contaminated clothing.[5] Wash the affected

area gently and thoroughly with soap and

generous quantities of running water.[2] Seek

medical attention if irritation develops or

persists.

Inhalation

Remove the victim from the source of exposure

to fresh, uncontaminated air.[2] If breathing is

difficult, administer oxygen. If the victim is not

breathing, provide artificial respiration. Seek

immediate medical attention.[5]

Ingestion

Do NOT induce vomiting.[2] If the victim is

conscious and able to swallow, give them water

to drink to rinse their mouth.[2] Never give

anything by mouth to an unconscious person.[4]

Seek immediate medical attention.

Accidental Release Measures
In the event of a spill, prioritize personnel safety and environmental containment.

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated (if safe to do so).
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Wear PPE: Before attempting cleanup, don appropriate PPE, including a respirator,

impervious gloves, boots, and safety goggles.[2]

Contain & Absorb: For a solid spill, carefully scoop up the material and place it into a

suitable, labeled container for disposal.[2] Avoid creating dust. For a liquid spill, absorb with

an inert material (e.g., vermiculite, sand) and place it into the disposal container.

Decontaminate: Ventilate the area and wash the affected spill surface after pickup is

complete.[2]

Disposal: Dispose of the waste in accordance with all local, regional, and national hazardous

waste regulations.[3]

Section 5: Storage, Stability, and Disposal
Proper storage is essential for maintaining the compound's integrity and preventing accidents.

Storage Conditions: Store the compound in a tightly closed container in a cool, dry, and well-

ventilated place.[2][3] Some related compounds recommend refrigeration; this is a prudent

measure for long-term stability.[3] Keep the container away from heat and sources of ignition.

[3]

Incompatible Materials: Avoid contact with strong oxidizing agents.[3][4]

Hazardous Decomposition Products: When heated to decomposition or under fire conditions,

the compound may emit toxic fumes, including carbon monoxide (CO), carbon dioxide (CO₂),

and nitrogen oxides (NOx).[3][4]

Disposal: Chemical waste must be handled as hazardous. Generators must consult local,

regional, and national regulations to ensure complete and accurate classification and

disposal.[3][6] Do not empty into drains.[3]

Conclusion
While a specific Safety Data Sheet for 5-Methoxy-6-methyl-2,1,3-benzoxadiazole is not

currently available, a robust safety protocol can be effectively established through the principles

of chemical analogy and precautionary best practices. The available data for the close
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structural analog, 5-Methoxy-2,1,3-benzoxadiazole, suggests a primary hazard of being

harmful if swallowed. However, the lack of comprehensive toxicological data necessitates

treating this compound with a high degree of caution, assuming it may also be an irritant and

possess other unknown hazards.

By adhering strictly to the engineering controls, personal protective equipment guidelines, and

emergency procedures outlined in this guide, researchers can significantly mitigate the risks

associated with handling this novel compound. This proactive and informed approach to

laboratory safety is fundamental to responsible scientific innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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